![molecular formula C15H9BrN2O3 B2978103 2-((5-Bromo-2-hydroxybenzylidene)amino)isoindoline-1,3-dione CAS No. 98841-63-5](/img/structure/B2978103.png)
2-((5-Bromo-2-hydroxybenzylidene)amino)isoindoline-1,3-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-((5-Bromo-2-hydroxybenzylidene)amino)isoindoline-1,3-dione” is an aromatic compound characterized by an isoindoline nucleus and carbonyl groups at positions 1 and 3 . It has a molecular formula of C15H9BrN2O3 .
Synthesis Analysis
The synthesis of N-isoindoline-1,3-dione heterocycles, which includes our compound of interest, is a complex area with various methods offering unique advantages and challenges . One commonly employed approach involves the condensation reaction of an aromatic primary amine with a maleic anhydride derivative, leading to the formation of the N-isoindoline-1,3-dione scaffold .Molecular Structure Analysis
The molecular structure of this compound is characterized by an isoindoline nucleus and carbonyl groups at positions 1 and 3 . The crystal structure of a similar compound was found to be monoclinic, with a = 9.3451 (7) Å, b = 17.3057 (13) Å, c = 18.4402 (13) Å, β = 98.4470 (10)° .Chemical Reactions Analysis
The reactivity of N-isoindoline-1,3-diones, including our compound, is diverse and has potential applications in different fields . The review discusses the innovative methodologies and transformations that have enabled the efficient construction of these compounds with various substitution patterns .Scientific Research Applications
Mesogenic Schiff Bases
Research by Dubey et al. (2018) explored the synthesis and characterization of mesogenic Schiff bases related to 2-((5-Bromo-2-hydroxybenzylidene)amino)isoindoline-1,3-dione. These compounds exhibited liquid crystalline behavior with Nematic texture, and the study involved investigating their molecular structures and thermal behavior (Dubey et al., 2018).
Antimicrobial and DNA Binding Activities
Kumar and Revanasiddappa (2011) synthesized compounds, including 2-(2-hydroxybenzylideneamino)isoindoline-1,3-dione, and studied their antimicrobial activities and DNA-binding properties. This study contributes to understanding the biological activities of such compounds (Kumar & Revanasiddappa, 2011).
Chemosenor Systems
Tolpygin et al. (2012) developed new derivatives of the benzo[de]isoquinoline-1,3-dione system, which showed high chemosensor selectivity in determining anions. This research demonstrates the potential of these compounds in analytical chemistry applications (Tolpygin et al., 2012).
Synthesis and Cytotoxicity Studies
A study by Kumar et al. (2019) involved the synthesis of isoindoline-1,3-dione derivatives and evaluated their cytotoxicity, antioxidant activity, and molecular docking. This research is significant for understanding the medicinal chemistry of these compounds (Kumar et al., 2019).
Protoporphyrinogen Oxidase Inhibitors
Research by Gao et al. (2019) on the design and synthesis of N-phenyl phthalimides, including derivatives of isoindoline-1,3-dione, highlights their potential as protoporphyrinogen oxidase inhibitors, which is significant in herbicide discovery (Gao et al., 2019).
Antitubercular Activity
A study by Samala et al. (2014) investigated the structure-activity relationship and mechanism of action of antitubercular compounds related to this compound, offering insights into new therapeutic avenues for tuberculosis treatment (Samala et al., 2014).
Mechanism of Action
While the specific mechanism of action for “2-((5-Bromo-2-hydroxybenzylidene)amino)isoindoline-1,3-dione” is not explicitly mentioned in the search results, isoindolines and isoindoline-1,3-dione derivatives have been found to modulate the dopamine receptor D3, suggesting a potential application as antipsychotic agents .
Future Directions
Isoindolines, including our compound of interest, have gained significant attention for their potential use in diverse fields such as pharmaceutical synthesis, herbicides, colorants, dyes, polymer additives, organic synthesis, and photochromic materials . The review underscores the need for sustainable and environmentally friendly synthetic approaches in this field .
properties
IUPAC Name |
2-[(E)-(5-bromo-2-hydroxyphenyl)methylideneamino]isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9BrN2O3/c16-10-5-6-13(19)9(7-10)8-17-18-14(20)11-3-1-2-4-12(11)15(18)21/h1-8,19H/b17-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJJQCLDPXCSCAR-CAOOACKPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)N=CC3=C(C=CC(=C3)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)/N=C/C3=C(C=CC(=C3)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98841-63-5 |
Source
|
Record name | N-(5-BROMOSALICYLIDENEAMINO)-PHTHALIMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.